Cas no 113311-63-0 (2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone)

2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone structure
113311-63-0 structure
Product Name:2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone
CAS No:113311-63-0
MF:C17H14O2
MW:250.291864871979
CID:2610421
PubChem ID:13582785
Update Time:2025-04-21

2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone
    • DTXCID20495116
    • 3-phenacyl-5-methyl-benzo[b]furane
    • DTXSID80544331
    • 2-(5-methylbenzofuran-3-yl)-1-phenylethanone
    • 2-(5-Methyl-1-benzofuran-3-yl)-1-phenylethan-1-one
    • 113311-63-0
    • Inchi: 1S/C17H14O2/c1-12-7-8-17-15(9-12)14(11-19-17)10-16(18)13-5-3-2-4-6-13/h2-9,11H,10H2,1H3
    • InChI Key: SLVWXTYNTYMWFO-UHFFFAOYSA-N
    • SMILES: O1C=C(CC(C2C=CC=CC=2)=O)C2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 250.099379685Da
  • Monoisotopic Mass: 250.099379685Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 30.2Ų

2-(5-methyl-1-benzofuran-3-yl)-1-phenylethanone Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd